1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride

• CAS No.: 1211572-40-5
• Molecular Formula: C14H24Cl2N2
• Molecular Weight: 291.3

Description

1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride is a chemical compound with the molecular formula C14H22N2.2ClH. It is known for its unique structure, which includes an azepane ring attached to a phenylmethanamine core. This compound is often used in various scientific research applications due to its distinctive chemical properties .

Preparation Methods

The synthesis of 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the azepane ring: This can be achieved through cyclization reactions involving appropriate precursors.

Attachment of the azepane ring to the phenylmethanamine core: This step often involves nucleophilic substitution reactions where the azepane ring is introduced to the phenylmethanamine core.

Formation of the dihydrochloride salt: The final step involves the addition of hydrochloric acid to form the dihydrochloride salt, which enhances the compound’s stability and solubility.

Industrial production methods may vary, but they generally follow similar principles, with optimizations for scale, yield, and purity.

Chemical Reactions Analysis

1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions are common, where the azepane ring or the phenylmethanamine core can be modified using different nucleophiles under appropriate conditions.

Scientific Research Applications

1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, leveraging its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride involves its interaction with specific molecular targets. The azepane ring and phenylmethanamine core allow it to bind to various receptors or enzymes, modulating their activity. This interaction can lead to changes in cellular pathways, influencing biological processes .

Comparison with Similar Compounds

1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride can be compared with other similar compounds, such as:

1-{4-[(piperidin-1-yl)methyl]phenyl}methanamine dihydrochloride: This compound has a piperidine ring instead of an azepane ring, which may result in different chemical and biological properties.

1-{4-[(morpholin-1-yl)methyl]phenyl}methanamine dihydrochloride: The presence of a morpholine ring introduces additional oxygen atoms, potentially altering its reactivity and interactions.

The uniqueness of this compound lies in its azepane ring, which provides distinct steric and electronic properties compared to other similar compounds.